Cas no 25576-97-0 (3-Methyl-1,2,4-benzenetriol; Tri-Me ether)
3-Methyl-1,2,4-benzenetriol; Tri-Me ether Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1,2,4-benzenetriol; Tri-Me ether
-
- Inchi: 1S/C10H14O3/c1-7-8(11-2)5-6-9(12-3)10(7)13-4/h5-6H,1-4H3
- InChI Key: LGTNJVXAUPLFNU-UHFFFAOYSA-N
- SMILES: COC1C(C)=C(OC)C(OC)=CC=1
3-Methyl-1,2,4-benzenetriol; Tri-Me ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB611521-250mg |
1,2,4-Trimethoxy-3-methylbenzene; . |
25576-97-0 | 250mg |
€590.50 | 2024-07-19 | ||
| abcr | AB611521-500mg |
1,2,4-Trimethoxy-3-methylbenzene; . |
25576-97-0 | 500mg |
€821.90 | 2024-07-19 | ||
| abcr | AB611521-1g |
1,2,4-Trimethoxy-3-methylbenzene; . |
25576-97-0 | 1g |
€1128.30 | 2024-07-19 |
3-Methyl-1,2,4-benzenetriol; Tri-Me ether Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-Methyl-1,2,4-benzenetriol; Tri-Me ether
3-Methyl-1,2,4-benzenetriol; Tri-Me ether (CAS No. 25576-97-0): A Comprehensive Overview
3-Methyl-1,2,4-benzenetriol; Tri-Me ether, identified by its CAS number 25576-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This trihydroxybenzene derivative, also known as trimethyl ether of 3-methyl-1,2,4-benzenetriol, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a methyl group and three hydroxyl groups attached to a benzene ring, imparts distinct chemical reactivity and biological activity that make it a valuable candidate for further research.
The chemical formula of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether is C₈H₁₀O₃, reflecting its composition of eight carbon atoms, ten hydrogen atoms, and three oxygen atoms. The presence of hydroxyl groups in the molecule enhances its solubility in polar solvents and water, making it suitable for various biochemical interactions. Additionally, the methyl group at the 3-position of the benzene ring influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.
In recent years, there has been growing interest in polyphenolic compounds like 3-Methyl-1,2,4-benzenetriol; Tri-Me ether due to their potential health benefits and therapeutic applications. Studies have shown that polyphenols exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The hydroxyl groups in 3-Methyl-1,2,4-benzenetriol; Tri-Me ether contribute to its antioxidant capabilities by scavenging free radicals and reducing oxidative stress. This property is particularly relevant in the context of aging-related diseases and chronic conditions where oxidative damage plays a significant role.
The structural motif of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether also suggests potential applications in drug design and development. The benzene ring serves as a scaffold for further functionalization, allowing chemists to modify the molecule to enhance its binding affinity to specific biological targets. For instance, researchers have explored derivatives of this compound as inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The trimethyl ether modification further enhances the stability and bioavailability of the compound, making it a promising candidate for pharmacological studies.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 3-Methyl-1,2,4-benzenetriol; Tri-Me ether. Molecular docking simulations have been used to identify potential binding interactions with target proteins, providing insights into how the compound may exert its effects at the molecular level. These studies have revealed that the hydroxyl groups and methyl group in 3-Methyl-1,2,4-benzenetriol; Tri-Me ether can form hydrogen bonds with key residues in protein active sites, modulating enzyme activity and signaling pathways.
The synthesis of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether presents an interesting challenge for organic chemists due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. However, recent developments in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic hydrogenation techniques have been employed to introduce hydroxyl groups into the benzene ring efficiently while minimizing waste generation.
The pharmacological profile of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether is still under investigation, but preliminary studies suggest that it may have therapeutic potential in several areas. Its antioxidant properties make it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress contributes to neuronal damage. Additionally, its anti-inflammatory effects could be beneficial in managing chronic inflammatory conditions like rheumatoid arthritis.
In conclusion,3-Methyl-1,2,4-benzenetriol;Tri-Me ether (CAS No.25576—97—0) is a structurally unique compound with promising applications in pharmaceutical chemistry.Its ability to interact with biological targets, coupled with its stability and bioavailability, makes it an attractive candidate for further research.As our understanding of its properties continues to grow, we can expect to see more innovative uses emerge from this versatile molecule.Further studies are warranted to fully elucidate its mechanisms of action and therapeutic potential.
25576-97-0 (3-Methyl-1,2,4-benzenetriol; Tri-Me ether) Related Products
- 14894-74-7(Benzene,1,2,4-trimethoxy-5-methyl-)
- 73120-41-9(Phenol,2,5-dimethoxy-4-methyl-)
- 35896-58-3(1,2,3,4-Tetramethoxy-5-methylbenzene)
- 115103-30-5(1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-)
- 38790-14-6(1,2,5-trimethoxy-3-methyl-benzene)
- 919289-38-6(1,2-Benzenediol, 3,6-dimethoxy-4-methyl-)
- 52244-30-1(Phenol, 2,6-dimethoxy-3-methyl-)
- 6375-85-5(Phenol, 2,3-dimethoxy-4-methyl-)
- 105104-01-6(Phenol, 2,4,5-trimethoxy-3-methyl-)
- 129627-05-0(1,2-Benzenediol, 3-methoxy-4-methyl-)